Cas no 1256467-19-2 (1-2-(dimethylamino)phenyl-2,2,2-trifluoroethan-1-one)

1-2-(Dimethylamino)phenyl-2,2,2-trifluoroethan-1-one is a fluorinated aromatic ketone derivative featuring a dimethylamino substituent at the ortho position of the phenyl ring. This compound is of interest in synthetic organic chemistry due to its trifluoromethyl ketone moiety, which enhances electrophilic reactivity and stability under various reaction conditions. The dimethylamino group further modulates electronic properties, making it a versatile intermediate for pharmaceuticals, agrochemicals, and advanced materials. Its structural features enable applications in asymmetric synthesis, catalysis, and as a building block for bioactive molecules. The compound’s well-defined reactivity profile and stability under controlled conditions make it suitable for precision chemical transformations.
1-2-(dimethylamino)phenyl-2,2,2-trifluoroethan-1-one structure
1256467-19-2 structure
Product Name:1-2-(dimethylamino)phenyl-2,2,2-trifluoroethan-1-one
CAS No:1256467-19-2
MF:C10H10F3NO
MW:217.18771314621
MDL:MFCD11556186
CID:1037299
PubChem ID:71463771
Update Time:2025-05-28

1-2-(dimethylamino)phenyl-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-(Dimethylamino)phenyl)-2,2,2-trifluoroethanone
    • 1-[2-(Dimethylamino)phenyl]-2,2,2-trifluoroethanone
    • 1-2-(dimethylamino)phenyl-2,2,2-trifluoroethan-1-one
    • 1-(2-(dimethylamino)phenyl)-2,2,2-trifluoroethan-1-one
    • SB79254
    • UFTIIWQIDKHVJL-UHFFFAOYSA-N
    • 1-(2-Dimethylaminophenyl)-2,2,2-trifluoroethanone, 97%
    • 1256467-19-2
    • 1-(2-Dimethylaminophenyl)-2,2,2-trifluoroethanone
    • ethanone, 1-[2-(dimethylamino)phenyl]-2,2,2-trifluoro-
    • EN300-1937258
    • DTXSID70855680
    • CS-0300277
    • MFCD11556186
    • 1-[2-(Dimethylamino)phenyl]-2,2,2-trifluoroethan-1-one
    • DB-353811
    • MDL: MFCD11556186
    • Inchi: 1S/C10H10F3NO/c1-14(2)8-6-4-3-5-7(8)9(15)10(11,12)13/h3-6H,1-2H3
    • InChI Key: UFTIIWQIDKHVJL-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CC=CC=1N(C)C)=O)(F)F

Computed Properties

  • Exact Mass: 217.07144843g/mol
  • Monoisotopic Mass: 217.07144843g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 20.3Ų

1-2-(dimethylamino)phenyl-2,2,2-trifluoroethan-1-one Pricemore >>

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Enamine
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